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Compound of Interest

Compound Name: Napyradiomycin B4

Cat. No.: B048081 Get Quote

An In-depth Technical Guide to Napyradiomycin B4

Introduction
Napyradiomycin B4 is a halogenated meroterpenoid belonging to the napyradiomycin family

of natural products.[1] These compounds are primarily isolated from actinomycetes, particularly

those of the Streptomyces genus, found in both terrestrial and marine environments.[1][2] First

isolated from the culture broth of Chainia rubra, Napyradiomycin B4 has garnered significant

interest within the scientific community due to its complex chemical structure and potent

biological activities.[3][4] Structurally, it features a semi-naphthoquinone core and a cyclized

monoterpenoid substituent, a characteristic of the napyradiomycin B series.[2] This guide

provides a comprehensive overview of the physical and chemical properties of

Napyradiomycin B4, its experimental protocols, and its mechanism of action, tailored for

researchers in drug discovery and development.

Chemical and Physical Properties
The chemical identity and physical characteristics of Napyradiomycin B4 are summarized

below. The data is compiled from various spectroscopic and computational sources.
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Identifier Value Source

IUPAC Name

(3R,4aR,10aS)-3,4a-dichloro-

10a-[[(1S,3S,6S)-3-chloro-6-

hydroxy-2,2,6-

trimethylcyclohexyl]methyl]-6,8

-dihydroxy-2,2-dimethyl-3,4-

dihydrobenzo[g]chromene-

5,10-dione

[5]

Molecular Formula C₂₅H₃₁Cl₃O₆ [5]

CAS Number 111216-63-8 [5]

Synonyms
Npd-B4, 13-Hydroxy-13-

methylnapyradiomycin B1
[5]

Physicochemical Data
Property Value Source

Molecular Weight 533.9 g/mol [5]

Exact Mass 532.118622 Da [5]

Appearance

Yellow amorphous powder

(inferred from related

compounds)

[6]

XLogP3-AA 5.2 [5]

Hydrogen Bond Donor Count 3 [5]

Hydrogen Bond Acceptor

Count
6 [5]

Spectroscopic Data
The structure of Napyradiomycin B4 was elucidated using a combination of spectroscopic

techniques, with its absolute structure confirmed by X-ray crystallography.[3][4]
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Spectroscopic Method Key Observations Source

¹H NMR (in DMSO-d₆)

Data available in

supplementary materials of the

cited reference.

[7]

¹³C NMR (in DMSO-d₆)

Data available in

supplementary materials of the

cited reference.

[7]

Mass Spectrometry (MS)
LR-ESI-MS data available in

supplementary materials.
[7]

Infrared (IR)

Characteristic absorptions for

hydroxyl (-OH) and conjugated

carbonyl (C=O) groups are

expected.

[2][6]

Ultraviolet (UV)

Strong absorption patterns

indicative of the aromatic

naphthoquinone core are

expected.

[2][8]

Experimental Protocols
Detailed methodologies are crucial for the replication and extension of scientific findings. The

following sections describe key experimental protocols related to Napyradiomycin B4.

Isolation and Purification Protocol
Napyradiomycin B4 is typically isolated from the fermentation broth of Streptomyces species.

The following is a generalized protocol based on common laboratory practices.[6][9]

Caption: General workflow for the isolation and purification of Napyradiomycin B4.

Fermentation: A suitable producing strain (e.g., Chainia rubra MG802-AF1 or other marine-

derived Streptomyces sp.) is cultivated in a large volume of appropriate liquid medium.[3][6]
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Extraction: The culture broth is harvested and repeatedly extracted with an organic solvent

such as ethyl acetate or acetone to partition the secondary metabolites.[6][9]

Concentration: The organic solvent fractions are combined and evaporated under reduced

pressure to yield a crude extract.[9]

Initial Fractionation: The crude extract is subjected to silica gel flash column chromatography,

eluting with a gradient of solvents (e.g., hexane-ethyl acetate-methanol) to separate the

components based on polarity.[6]

Further Separation: Fractions containing the target compound are further purified using

techniques like preparative thin-layer chromatography (TLC) or additional column

chromatography.[6]

Final Purification: The final purification is typically achieved by reverse-phase High-

Performance Liquid Chromatography (HPLC) to yield pure Napyradiomycin B4.[9]

Biological Assay: Inhibition of Osteoclastogenesis
Napyradiomycin B4 has been shown to suppress the formation of osteoclasts. The following

protocol is based on the methodology used to demonstrate this effect.[7]

Cell Culture: Bone marrow-derived macrophages (BMMs) are cultured in α-MEM

supplemented with 10% FBS and M-CSF to induce macrophage proliferation.

Osteoclast Differentiation: To induce osteoclastogenesis, cultured BMMs are treated with

RANKL (receptor activator of nuclear factor-κB ligand) and M-CSF.

Treatment: Cells are simultaneously treated with varying concentrations of Napyradiomycin
B4 or a vehicle control.

TRAP Staining: After several days of culture, cells are fixed and stained for tartrate-resistant

acid phosphatase (TRAP), a marker enzyme for osteoclasts. TRAP-positive multinucleated

cells are counted to quantify osteoclast formation.

Gene Expression Analysis: RNA is extracted from treated cells, and real-time PCR is

performed to measure the expression levels of osteoclast-specific genes, such as nuclear
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factor of activated T-cells cytoplasmic 1 (NFATc1) and its downstream targets.[7]

Mechanism of Action and Signaling Pathway
Napyradiomycin B4 exerts its anti-osteoclastogenic effects by intervening in specific cellular

signaling pathways. It has been demonstrated to inhibit the RANKL-induced MEK-ERK

signaling cascade.[7] The binding of RANKL to its receptor RANK normally triggers a series of

phosphorylation events, activating MEK and subsequently ERK. This leads to the activation

and nuclear translocation of the transcription factor NFATc1, which is the master regulator of

osteoclast differentiation. Napyradiomycin B4 significantly reduces the phosphorylation levels

of both MEK and ERK in response to RANKL, thereby disrupting the expression of NFATc1 and

its target genes and ultimately inhibiting the formation of mature osteoclasts.[7]

Caption: Napyradiomycin B4 inhibits the RANKL-induced MEK-ERK signaling pathway.[7]

Biological Activities
Beyond its effects on bone cells, Napyradiomycin B4 and its congeners exhibit a broad range

of biological activities, making them promising candidates for further investigation.

Antibacterial Activity: The napyradiomycin class was initially characterized for its

antimicrobial properties, particularly against Gram-positive bacteria.[1][2]

Cytotoxicity: Napyradiomycin B4 has shown significant cytotoxicity against various cancer

cell lines, including HCT-116 human colon carcinoma.[6][10] Some studies suggest this

cytotoxicity is mediated through the induction of apoptosis.[10]

Enzyme Inhibition: Other members of the napyradiomycin family have been found to inhibit

gastric (H⁺-K⁺) ATPases and act as estrogen receptor antagonists.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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